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Compound of Interest

Compound Name: NSC243928 mesylate

Cat. No.: B10762011 Get Quote

NSC243928 Mesylate: Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the stability and long-term storage of

NSC243928 mesylate.

Frequently Asked Questions (FAQs)
Q1: How should solid NSC243928 mesylate be stored upon receipt?

A: Upon receipt, solid NSC243928 mesylate should be stored under dry and dark conditions.

For short-term storage (days to weeks), a temperature of 0 - 4°C is recommended. For long-

term storage (months to years), the compound should be stored at -20°C.[1]

Q2: What are the recommended conditions for storing stock solutions of NSC243928
mesylate?

A: Stock solutions of NSC243928 mesylate should be aliquoted to avoid repeated freeze-thaw

cycles. For storage up to one month, a temperature of -20°C is suitable. For longer-term

storage up to six months, it is recommended to store the solution at -80°C.[2] Always ensure

the storage is in a sealed container to protect from moisture.[2]

Q3: What solvent should be used to prepare stock solutions?
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A: Dimethyl sulfoxide (DMSO) is a suitable solvent for preparing stock solutions of NSC243928
mesylate.[2]

Q4: Is NSC243928 mesylate stable during shipping?

A: Yes, NSC243928 mesylate is considered stable for a few weeks during ordinary shipping

conditions at ambient temperature.[1]

Troubleshooting Guide
Issue Possible Cause Recommended Solution

Reduced compound activity in

experiments

Improper storage of stock

solution leading to

degradation.

Ensure stock solutions are

aliquoted and stored at -20°C

for short-term or -80°C for

long-term use.[2] Avoid

repeated freeze-thaw cycles.

Incorrect storage of solid

compound.

Verify that the solid compound

is stored at the correct

temperature (-20°C for long-

term) and protected from light

and moisture.[1]

Precipitate observed in stock

solution after thawing

Poor solubility or solution

instability.

Gently warm the solution and

vortex to redissolve the

precipitate. Ensure the

concentration does not exceed

the solubility limit in the chosen

solvent. Consider preparing

fresh stock solutions if the

issue persists.

Inconsistent experimental

results

Degradation of the compound

due to improper handling.

Always handle the compound

and its solutions according to

the recommended guidelines.

Prepare fresh dilutions for

each experiment from a

properly stored stock solution.
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Data Summary
Storage Conditions

Form Condition Duration Temperature
Additional

Notes

Solid Short-term Days to weeks 0 - 4°C
Dry and dark

conditions.[1]

Solid Long-term Months to years -20°C
Dry and dark

conditions.[1]

Stock Solution Short-term 1 month -20°C

Sealed storage,

away from

moisture.[2]

Stock Solution Long-term 6 months -80°C

Sealed storage,

away from

moisture.[2]

Solubility

Solvent Concentration
Volume for 1

mg

Volume for 5

mg

Volume for 10

mg

DMSO 1 mM 1.9857 mL 9.9287 mL 19.8574 mL

DMSO 5 mM 0.3971 mL 1.9857 mL 3.9715 mL

DMSO 10 mM 0.1986 mL 0.9929 mL 1.9857 mL

Data is based on a molecular weight of 503.59 g/mol .[1] Batch-specific molecular weights may

vary.[1]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in DMSO
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Materials: NSC243928 mesylate powder, anhydrous DMSO, sterile microcentrifuge tubes.

Procedure:

1. Equilibrate the vial of NSC243928 mesylate to room temperature before opening.

2. Weigh the desired amount of the compound (e.g., 1 mg) in a sterile microcentrifuge tube.

3. Add the calculated volume of anhydrous DMSO to achieve a 10 mM concentration (e.g.,

0.1986 mL for 1 mg).[2]

4. Vortex the solution until the compound is completely dissolved. Gentle warming may be

applied if necessary.

5. Aliquot the stock solution into smaller volumes in sterile, tightly sealed tubes to minimize

freeze-thaw cycles.

6. Store the aliquots at -20°C for up to one month or -80°C for up to six months.[2]

Visualizations
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NSC243928 Mesylate Handling and Storage Workflow
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Caption: Workflow for handling and storage of NSC243928 mesylate.
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Factors Affecting NSC243928 Mesylate Stability

Influencing Factors
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Caption: Key factors influencing the stability of NSC243928 mesylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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